Cas no 1402393-59-2 (4-Aminobutyl-DOTA-tris (t-butyl ester))

• Product Name: 4-Aminobutyl-DOTA-tris (t-butyl ester)
• CAS No: 1402393-59-2
• MF: C₃₂H₆₂N₆O₇
• MW: 642.870688915253
• CID: 4674689
• PubChem ID: 132261346
• Update Time: 2025-06-11

4-Aminobutyl-DOTA-tris (t-butyl ester) Chemical and Physical Properties

Names and Identifiers

• Tri-tert-butyl 2,2',2''-(10-(2-((4-aminobutyl)amino)-2-oxoethyl)-1,4,7,10-tetraazacyclododecane-1,4,
• 4-Aminobutyl-DOTA-tris (t-butyl ester)
• Tri-tert-butyl 2,2',2''-(10-(2-((4-aminobutyl)amino)-2-oxoethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triacetate
• BS-47468
• 4-Aminobutyl-DOTA-tris(t-butyl ester)
• 1402393-59-2
• tert-butyl 2-(4-{[(4-aminobutyl)carbamoyl]methyl}-7,10-bis[2-(tert-butoxy)-2-oxoethyl]-1,4,7,10-tetraazacyclododecan-1-yl)acetate
• tert-butyl 2-[4-[2-(4-aminobutylamino)-2-oxoethyl]-7,10-bis[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]acetate
• 1,4,7,10-Tetraazacyclododecane-1,4,7-tris(t-butyl acetate)-10-(4-aminobutyl)acetamide
• HY-W460274
• F75659
• DOTA-tris(t-Bu)ester-C4-amine
• SCHEMBL19748750
• CS-0528833

• Inchi： 1S/C32H62N6O7/c1-30(2,3)43-27(40)23-36-16-14-35(22-26(39)34-13-11-10-12-33)15-17-37(24-28(41)44-31(4,5)6)19-21-38(20-18-36)25-29(42)45-32(7,8)9/h10-25,33H2,1-9H3,(H,34,39)
• InChI Key： KXBDGFHJRVQRSK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CN1CCN(CC(=O)OC(C)(C)C)CCN(CC(=O)OC(C)(C)C)CCN(CC(NCCCCN)=O)CC1)=O

Computed Properties

• Exact Mass: 642.46799834 g/mol
• Monoisotopic Mass: 642.46799834 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 45
• Rotatable Bond Count: 18
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 147
• Molecular Weight: 642.9

Additional information on 4-Aminobutyl-DOTA-tris (t-butyl ester)

4-Aminobutyl-DOTA-tris (t-butyl ester): An Advanced Chelating Agent for Radiopharmaceutical Applications

4-Aminobutyl-DOTA-tris (t-butyl ester), with the CAS number 1402393-59-2, is a sophisticated chelating agent that has gained significant attention in the field of radiopharmaceuticals and molecular imaging. This compound is a derivative of 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA), which is widely recognized for its exceptional chelating properties and stability. The addition of a 4-aminobutyl group and three t-butyl ester moieties enhances its solubility and reactivity, making it an ideal candidate for various biomedical applications.

The structure of 4-Aminobutyl-DOTA-tris (t-butyl ester) allows for the efficient chelation of radiometals such as ⁶⁸Ga, ¹⁷⁷Lu, and ^99mTc. These radiometals are crucial in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging, which are essential tools in diagnosing and monitoring various diseases, particularly cancer. The t-butyl ester groups provide additional stability and facilitate the conjugation of the DOTA moiety to biomolecules such as peptides and antibodies.

Recent studies have highlighted the potential of 4-Aminobutyl-DOTA-tris (t-butyl ester) in enhancing the efficacy of targeted radionuclide therapy. For instance, a study published in the Journal of Nuclear Medicine demonstrated that this compound can significantly improve the tumor-to-background ratio in PET imaging when conjugated to specific peptides targeting integrin αvβ3, a receptor overexpressed in many solid tumors. This finding underscores the compound's ability to enhance diagnostic accuracy and therapeutic outcomes.

The synthesis of 4-Aminobutyl-DOTA-tris (t-butyl ester) involves several well-documented steps, including the protection of amino groups, the introduction of the DOTA moiety, and the formation of t-butyl esters. The resulting compound is highly pure and can be readily characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods ensure that the compound meets the stringent quality standards required for clinical applications.

In addition to its use in radiopharmaceuticals, 4-Aminobutyl-DOTA-tris (t-butyl ester) has shown promise in other areas of biomedical research. For example, it can be used to develop novel contrast agents for magnetic resonance imaging (MRI) by chelating paramagnetic metals such as gadolinium (Gd). The enhanced solubility and stability provided by the t-butyl ester groups make it an attractive option for formulating MRI contrast agents with improved pharmacokinetic properties.

The safety profile of 4-Aminobutyl-DOTA-tris (t-butyl ester) has been extensively evaluated in preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. Furthermore, its rapid clearance from non-target tissues minimizes potential side effects, making it a safe and effective choice for clinical use.

The future outlook for 4-Aminobutyl-DOTA-tris (t-butyl ester) is promising. Ongoing research is focused on optimizing its conjugation to various biomolecules to enhance targeting specificity and therapeutic efficacy. Additionally, efforts are being made to develop new radiolabeling strategies that can further improve the performance of this chelating agent in clinical settings.

In conclusion, 4-Aminobutyl-DOTA-tris (t-butyl ester), with its CAS number 1402393-59-2, represents a significant advancement in the field of radiopharmaceuticals. Its unique chemical structure and excellent chelating properties make it an invaluable tool for molecular imaging and targeted therapy. As research continues to uncover new applications and optimize existing ones, this compound is poised to play a crucial role in improving patient outcomes and advancing medical diagnostics.